Cas no 1781583-63-8 (Cyclobutanecarboxaldehyde, 1-fluoro-)

Cyclobutanecarboxaldehyde, 1-fluoro-, is a fluorinated cyclic aldehyde with the molecular formula C₅H₇FO. This compound is characterized by the presence of a fluorine atom at the 1-position of the cyclobutane ring, which enhances its reactivity and utility in synthetic chemistry. The fluorine substitution imparts unique electronic and steric properties, making it a valuable intermediate in the preparation of fluorinated pharmaceuticals, agrochemicals, and specialty materials. Its strained cyclobutane ring further contributes to its reactivity in ring-opening and functionalization reactions. The compound is typically handled under controlled conditions due to its sensitivity. Its structural features make it a versatile building block for advanced organic synthesis.
Cyclobutanecarboxaldehyde, 1-fluoro- structure
1781583-63-8 structure
Product Name:Cyclobutanecarboxaldehyde, 1-fluoro-
CAS No:1781583-63-8
MF:C5H7FO
MW:102.106885194778
MDL:MFCD28653903
CID:5191617
Update Time:2026-03-05

Cyclobutanecarboxaldehyde, 1-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarboxaldehyde, 1-fluoro-
    • 1-Fluoro-cyclobutanecarbaldehyde
    • 1-fluorocyclobutane-1-carbaldehyde
    • MDL: MFCD28653903
    • Inchi: 1S/C5H7FO/c6-5(4-7)2-1-3-5/h4H,1-3H2
    • InChI Key: DVPHOLJCCXSUSN-UHFFFAOYSA-N
    • SMILES: C1(F)(C=O)CCC1

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Additional information on Cyclobutanecarboxaldehyde, 1-fluoro-

Exploring Cyclobutanecarboxaldehyde, 1-fluoro- (CAS No. 1781583-63-8): Properties, Applications, and Innovations

In the realm of specialty chemicals, Cyclobutanecarboxaldehyde, 1-fluoro- (CAS No. 1781583-63-8) stands out as a versatile compound with significant potential in pharmaceutical and material science applications. This fluorinated cyclobutane derivative has garnered attention due to its unique structural properties, which enable its use as a building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in drug discovery, agrochemical development, and advanced material design.

The molecular structure of 1-fluoro-cyclobutanecarboxaldehyde features a four-membered cyclobutane ring with a fluorine substituent and an aldehyde functional group. This combination imparts distinct reactivity, making it valuable for click chemistry and cross-coupling reactions. Recent studies highlight its utility in creating bioactive molecules, particularly in the context of fluorinated drug candidates, where the introduction of fluorine atoms often enhances metabolic stability and bioavailability.

One of the trending topics in chemical research is the demand for sustainable fluorination methods. Cyclobutanecarboxaldehyde, 1-fluoro- aligns with this trend, as its synthesis can be optimized using green chemistry principles. Innovations in catalytic fluorination and flow chemistry have reduced waste and improved yields, addressing environmental concerns while maintaining cost efficiency. These advancements resonate with industries prioritizing ESG (Environmental, Social, and Governance) compliance.

From an application standpoint, this compound is pivotal in developing PET (Positron Emission Tomography) tracers, where fluorinated compounds are indispensable for imaging technologies. Its role in proteolysis-targeting chimeras (PROTACs) and small-molecule inhibitors further underscores its relevance in precision medicine. Users searching for "fluorinated aldehydes in drug design" or "CAS 1781583-63-8 applications" will find this compound central to cutting-edge research.

Quality and safety are paramount in handling Cyclobutanecarboxaldehyde, 1-fluoro-. Reputable suppliers provide high-purity grades with detailed analytical certificates (e.g., HPLC, NMR) to ensure consistency in research and production. Storage recommendations typically include inert atmospheres and low temperatures to preserve stability, a detail frequently queried in chemical procurement forums.

In summary, Cyclobutanecarboxaldehyde, 1-fluoro- (CAS No. 1781583-63-8) exemplifies the intersection of innovation and utility in modern chemistry. Its adaptability to green synthesis, relevance in life sciences, and alignment with industry trends make it a compound worth watching. As the scientific community continues to explore fluorine chemistry, this molecule is poised to play an increasingly prominent role.

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